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Abstract

2-Nitropropanoic acid is a chiral nitroalkane carboxylic acid that presents a unique
combination of functional groups, rendering it a molecule of significant interest in synthetic
chemistry and as a potential building block in drug development. This guide provides a
comprehensive overview of its molecular architecture, physicochemical properties, and
reactivity. We will delve into its stereochemistry, spectroscopic signatures, and established
synthetic methodologies. Furthermore, this document outlines the molecule's relevance in
medicinal chemistry, protocols for its safe handling, and its role as a precursor for various
derivatives, offering field-proven insights for its practical application in research and
development.

Chapter 1: Molecular Architecture of 2-
Nitropropanoic Acid

The chemical identity and reactivity of 2-Nitropropanoic acid are dictated by its distinct
molecular structure. A thorough understanding of this architecture is fundamental for its
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application in complex synthetic pathways.

Chemical Formula and Nomenclature

e Molecular Formula: CsHsNOa [1]* IUPAC Name: 2-nitropropanoic acid [1]* Common
Synonyms: 2-nitropropionic acid [1] The molecule consists of a three-carbon propanoic acid
backbone with a nitro group (-NO:2) attached to the alpha-carbon (C2).

Structural Representation

The spatial arrangement of atoms and functional groups is critical to the molecule's properties.

Caption: 2D chemical structure of 2-Nitropropanoic acid.

Key Functional Groups and Chemical Reactivity

2-Nitropropanoic acid's reactivity is a product of the interplay between its two primary
functional groups:

o Carboxylic Acid (-COOH): This group imparts acidic properties to the molecule, with a
reported pKa of approximately 3.79 at 25°C.[2][3][4] It can undergo typical carboxylic acid
reactions, such as esterification, amide formation, and reduction.

e Nitro Group (-NO2): The electron-withdrawing nature of the nitro group significantly
influences the acidity of the alpha-proton (the hydrogen on C2). This makes the alpha-carbon
a potential site for deprotonation and subsequent nucleophilic attack. The nitro group itself
can be reduced to an amino group, providing a pathway to synthesize alpha-amino acids
and their derivatives.

Stereoisomerism

The alpha-carbon (C2) of 2-nitropropanoic acid is a stereocenter, meaning the molecule is
chiral and can exist as two enantiomers: (R)-2-nitropropanoic acid and (S)-2-nitropropanoic
acid. [5]This chirality is a critical consideration in drug development, as different enantiomers of
a molecule often exhibit distinct pharmacological activities and toxicological profiles. The
specific stereoisomer, (2R)-2-nitropropanoic acid, has been identified and cataloged. [5]
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Chapter 2: Physicochemical and Spectroscopic
Profile

Quantitative data and spectroscopic fingerprints are essential for the identification, purification,
and characterization of 2-Nitropropanoic acid in a laboratory setting.

Physicochemical Properties

The following table summarizes key computed physicochemical properties.

Property Value Source
Molecular Weight 119.08 g/mol [1][5][6]
Molecular Formula C3HsNOa4 [1][5]

pKa 3.79 (at 25°C) [21[3][4]
XLogP3 0.2 [11[5]
Hydrogen Bond Donors 1 PubChem
Hydrogen Bond Acceptors 4 PubChem

Note: Experimental data for properties like melting and boiling points are not consistently
available in public databases. [6]

Spectroscopic Analysis

While a comprehensive public database of spectra for 2-nitropropanoic acid is limited,
characteristic spectroscopic features can be predicted based on its functional groups. For its
derivatives, such as 2-(4-nitrophenyl)propionic acid and methyl 2-nitropropanoate, some
spectral data is available which can provide comparative insights. [7][8]

o 1H NMR: Expected signals would include a quartet for the alpha-proton (CH), a doublet for
the methyl protons (CHs), and a broad singlet for the carboxylic acid proton. The chemical
shifts would be influenced by the electron-withdrawing nitro group.
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e 13C NMR: Three distinct carbon signals are expected: one for the methyl group, one for the
alpha-carbon, and one for the carboxyl carbon. The alpha-carbon signal would be shifted
downfield due to the nitro group's influence.

e Infrared (IR) Spectroscopy: Key absorption bands would be observed for the O-H stretch of
the carboxylic acid (broad, ~2500-3300 cm~1), the C=0 stretch of the carbonyl group
(~1700-1725 cm~1), and asymmetric and symmetric stretches for the N-O bonds of the nitro
group (~1550 cm~* and ~1370 cm™1, respectively).

Chapter 3: Synthesis and Reactivity

The synthesis of 2-Nitropropanoic acid and its derivatives is a key area of interest for
medicinal chemists.

General Synthetic Strategies

The synthesis of nitroalkanes can be approached through several methods. A common and
effective strategy for creating a-nitro carboxylic acids involves the substitution of a halogen on
an a-halo acid using a nitrite salt.

Caption: Conceptual workflow for the synthesis of 2-Nitropropanoic acid.

Example Experimental Protocol: Synthesis from 2-
Bromopropanoic Acid

This protocol is a representative method based on established nucleophilic substitution
reactions.

» Dissolution: Dissolve 2-bromopropanoic acid in an equal volume of water in a round-bottom
flask equipped with a magnetic stirrer and reflux condenser.

o Reagent Addition: In a separate beaker, prepare a concentrated aqueous solution of sodium
nitrite (NaNO32), using a slight molar excess (e.g., 1.1 equivalents) compared to the 2-
bromopropanoic acid.

e Reaction: Slowly add the sodium nitrite solution to the flask. Heat the mixture to a moderate
temperature (e.g., 60-70°C) and stir for several hours until the reaction is complete (monitor
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by TLC or LC-MS). The reaction proceeds via an SN2 mechanism, where the nitrite ion
displaces the bromide.

o Work-up: Cool the reaction mixture to room temperature. Carefully acidify the solution with a
dilute mineral acid (e.g., 2M HCI) to a pH of ~2. This protonates the carboxylate salt to form
the free carboxylic acid.

o Extraction: Transfer the acidified solution to a separatory funnel and extract the product into
an organic solvent such as diethyl ether or ethyl acetate (3x volumes).

 Purification: Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and
remove the solvent under reduced pressure. The crude product can be further purified by
recrystallization or column chromatography.

o Characterization: Confirm the identity and purity of the final product using NMR and IR
spectroscopy and measure the melting point.

Chapter 4: Relevance in Biological Systems and
Drug Development

While 2-Nitropropanoic acid itself is not a therapeutic agent, its structural motifs are relevant
in medicinal chemistry and toxicology. It is crucial to distinguish it from its highly toxic isomer, 3-
nitropropionic acid (3-NPA), a well-known mitochondrial toxin. [9][10][11]

Role as a Synthetic Building Block

The true value of 2-Nitropropanoic acid in drug development lies in its utility as a versatile
synthetic intermediate.

Caption: 2-Nitropropanoic acid as a precursor in drug discovery.

¢ Synthesis of a-Amino Acids: The reduction of the nitro group to an amine is a straightforward
method to produce alanine and its derivatives. This is highly valuable for incorporating non-
canonical amino acids into peptides or other pharmacologically active molecules.

» Scaffold for Novel Derivatives: The carboxylic acid handle allows for amide coupling with
various amines, while the nitro group can be used in Henry reactions or other carbon-carbon
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bond-forming reactions after deprotonation of the alpha-carbon. This dual functionality allows
for the creation of diverse chemical libraries for screening. This is in contrast to aryl propionic
acid derivatives, which are a major class of NSAIDs. [12]

Biological Activity of Nitro Compounds

The nitro group is a known pharmacophore and is present in numerous bioactive compounds
with a wide range of activities, including antimicrobial and antineoplastic effects. [13]The
biological activity is often mediated through redox reactions within cells. [13]While some
nitroalkanes are known for their toxicity, others are being explored as lead compounds for new
therapeutics. [14]

Chapter 5: Analytical and Handling Procedures
Analytical Techniques

o Chromatography: Reversed-phase HPLC with UV detection is a suitable method for
analyzing the purity of 2-Nitropropanoic acid and monitoring reaction progress. The
carboxyl group allows for good retention and the nitro group provides a chromophore for UV
detection.

e Mass Spectrometry: LC-MS is an excellent tool for confirming the molecular weight (119.08
g/mol ) and for structural elucidation of derivatives.

Safety, Handling, and Storage

CAUTION: Nitroalkanes as a class of compounds should be handled with care.

o Potential Hazards: Nitroalkanes can be oxidizing agents and may react vigorously with
reducing agents. [15]Some nitroalkanes are considered potentially toxic or carcinogenic and
require thorough safety assessment before use. [14][16]They can form explosive salts in the
presence of inorganic bases. [15]* Handling:

o Always work in a well-ventilated fume hood.

o Wear appropriate personal protective equipment (PPE), including safety goggles, a lab
coat, and chemical-resistant gloves.
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[e]

Keep away from sources of ignition, as vapors may form explosive mixtures with air. [17] *
Use precautionary measures against static discharge. [17]* Storage:

[e]

Store in a cool, dry, well-ventilated area.

(¢]

Keep containers tightly closed.

[¢]

Store away from incompatible materials such as strong bases and reducing agents.

Conclusion

2-Nitropropanoic acid is a chiral molecule with significant potential as a building block in
organic synthesis and medicinal chemistry. Its value is derived from the dual reactivity of its
carboxylic acid and alpha-nitro functional groups, which allows for diverse chemical
transformations. While researchers must be cognizant of the potential hazards associated with
nitroalkanes, a solid understanding of its structure, properties, and reactivity enables its safe
and effective use in the development of novel chemical entities and potential therapeutic
agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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